Cas no 54001-05-7 (ETHANONE, 1-[4-METHYL-2-(2-METHYLPHENYL)-5-THIAZOLYL]-)

• Product name: ETHANONE, 1-[4-METHYL-2-(2-METHYLPHENYL)-5-THIAZOLYL]-
• CAS No: 54001-05-7
• MF: C₁₃H₁₃NOS
• MW: 231.313
• CID: 3433777
• PubChem ID: 9356568

ETHANONE, 1-[4-METHYL-2-(2-METHYLPHENYL)-5-THIAZOLYL]- Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-[4-METHYL-2-(2-METHYLPHENYL)-5-THIAZOLYL]-
• Z53056328
• 1-[4-METHYL-2-(2-METHYLPHENYL)-1,3-THIAZOL-5-YL]ETHANONE
• MFCD09274754
• 1-[4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-yl]ethan-1-one
• SCHEMBL13071539
• AKOS005199097
• 54001-05-7
• Ethanone, 1-[4-methyl-2-(2-methylphenyl)-5-thiazolyl]-

• Inchi： InChI=1S/C13H13NOS/c1-8-6-4-5-7-11(8)13-14-9(2)12(16-13)10(3)15/h4-7H,1-3H3
• InChI Key： MHEHYYWZWXTDJM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 231.07178521Da
• Monoisotopic Mass: 231.07178521Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.2Ų